Cas no 1797974-55-0 (2-fluoro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 1797974-55-0
• MF: C₁₅H₁₇FN₄O₂S
• MW: 336.384485006332
• CID: 5373329
• Update Time: 2025-07-02

2-fluoro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[(2-pyrrolidin-1-ylpyrimidin-4-yl)methyl]benzenesulfonamide
• 2-fluoro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C15H17FN4O2S/c16-13-5-1-2-6-14(13)23(21,22)18-11-12-7-8-17-15(19-12)20-9-3-4-10-20/h1-2,5-8,18H,3-4,9-11H2
• InChI Key： FIAMPUKVHSBUFK-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C=CN=C(N3CCCC3)N=2)(=O)=O)=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-fluoro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide

Comprehensive Overview of 2-fluoro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide (CAS No. 1797974-55-0)

The compound 2-fluoro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide (CAS No. 1797974-55-0) is a specialized sulfonamide derivative with a unique molecular structure that combines a fluorinated benzene ring and a pyrrolidine-substituted pyrimidine moiety. This structural complexity makes it a subject of significant interest in medicinal chemistry and drug discovery, particularly in the development of small-molecule inhibitors targeting specific biological pathways. Researchers are increasingly exploring its potential applications in kinase inhibition and protein-protein interaction modulation, which are hot topics in contemporary pharmaceutical research.

One of the key features of 2-fluoro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide is its fluorine atom, which enhances the compound's metabolic stability and bioavailability. Fluorination is a widely adopted strategy in drug design to improve pharmacokinetic properties, and this compound exemplifies the trend. Additionally, the pyrrolidine-pyrimidine scaffold is known for its versatility in binding to various enzyme active sites, making it a valuable building block in the synthesis of therapeutic agents. These attributes align with the growing demand for precision medicine and targeted therapies, which dominate current discussions in the life sciences community.

The synthesis of CAS No. 1797974-55-0 involves multi-step organic reactions, including sulfonamide formation and nucleophilic substitution. Its purity and structural integrity are critical for research applications, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control. This compound is often referenced in studies focusing on structure-activity relationships (SAR), a trending topic in computational chemistry and AI-driven drug discovery. The rise of machine learning in predicting molecular interactions has further amplified interest in such structurally intricate molecules.

From a commercial perspective, 2-fluoro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide is primarily utilized by pharmaceutical researchers and academic laboratories. Its applications span high-throughput screening and lead optimization, processes that are central to modern drug development pipelines. Given the increasing focus on rare diseases and personalized treatment, this compound's relevance is expected to grow. Furthermore, its molecular framework is frequently discussed in forums and publications related to fragment-based drug design, another area gaining traction due to its efficiency in identifying novel bioactive compounds.

In summary, 2-fluoro-N-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide (CAS No. 1797974-55-0) represents a compelling case study in the intersection of chemical innovation and therapeutic advancement. Its structural features and potential applications resonate with current trends in biomedical research, making it a compound worth watching in the evolving landscape of drug discovery and molecular pharmacology.